Cas no 1376344-63-6 (1-(5-benzyl-1,2,4-oxadiazol-3-yl)ethan-1-amine hydrochloride)

• Product Name: 1-(5-benzyl-1,2,4-oxadiazol-3-yl)ethan-1-amine hydrochloride
• CAS No: 1376344-63-6
• MF: C₁₁H₁₄ClN₃O
• MW: 239.701361179352
• CID: 4594925
• PubChem ID: 71755551
• Update Time: 2025-10-18

1-(5-benzyl-1,2,4-oxadiazol-3-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(5-benzyl-1,2,4-oxadiazol-3-yl)ethan-1-amine hydrochloride
• 1-(5-benzyl-1,2,4-oxadiazol-3-yl)ethanamine

• Inchi： 1S/C11H13N3O.ClH/c1-8(12)11-13-10(15-14-11)7-9-5-3-2-4-6-9;/h2-6,8H,7,12H2,1H3;1H
• InChI Key： BRMYDMVYJZDAMZ-UHFFFAOYSA-N
• SMILES： C(C1N=C(CC2=CC=CC=C2)ON=1)(N)C.[H]Cl

Additional information on 1-(5-benzyl-1,2,4-oxadiazol-3-yl)ethan-1-amine hydrochloride

Comprehensive Overview of 1-(5-Benzyl-1,2,4-Oxadiazol-3-yl)Ethan-1-Amine Hydrochloride (CAS No. 1376344-63-6)

In the realm of pharmaceutical and agrochemical research, 1-(5-benzyl-1,2,4-oxadiazol-3-yl)ethan-1-amine hydrochloride (CAS No. 1376344-63-6) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its 1,2,4-oxadiazole core and benzyl substituent, is a subject of interest for researchers exploring novel bioactive molecules. Its hydrochloride salt form enhances solubility, making it particularly valuable in drug discovery and development processes.

The 1,2,4-oxadiazole moiety is a privileged scaffold in medicinal chemistry, known for its metabolic stability and ability to mimic peptide bonds. This feature has led to its incorporation into various therapeutic agents targeting central nervous system (CNS) disorders, inflammatory diseases, and infectious diseases. The presence of the benzyl group further modulates the compound's lipophilicity and binding affinity, which are critical parameters in optimizing pharmacokinetic profiles.

Recent studies highlight the growing demand for heterocyclic compounds like 1-(5-benzyl-1,2,4-oxadiazol-3-yl)ethan-1-amine hydrochloride in the context of fragment-based drug design (FBDD). Researchers are leveraging its modular structure to develop small-molecule inhibitors for protein-protein interactions (PPIs), a hot topic in oncology and neurodegenerative disease research. Additionally, its potential as a building block for covalent inhibitors has sparked interest in targeted therapies.

From a synthetic chemistry perspective, the preparation of CAS No. 1376344-63-6 often involves cyclocondensation reactions between amidoximes and carboxylic acid derivatives, followed by N-alkylation and salt formation. Optimizing these routes for green chemistry compliance—such as using microwave-assisted synthesis or biocatalysis—aligns with current trends toward sustainable laboratory practices. These advancements address frequently searched queries like "eco-friendly synthesis of heterocycles" and "scalable routes for oxadiazole derivatives."

Analytical characterization of this compound typically employs high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). Purity thresholds exceeding 98% are essential for biological evaluations, reflecting the pharmaceutical industry's emphasis on quality by design (QbD) principles. Such rigorous standards resonate with professionals searching for "HPLC methods for amine-containing heterocycles" or "NMR data interpretation for oxadiazoles."

Beyond pharmaceuticals, 1-(5-benzyl-1,2,4-oxadiazol-3-yl)ethan-1-amine hydrochloride finds exploratory uses in material science, particularly in designing fluorescent probes and coordination polymers. Its electron-rich aromatic system enables applications in organic electronics, a field gaining traction due to the rise of flexible and wearable technologies. This interdisciplinary relevance makes it a recurring keyword in searches like "oxadiazoles in optoelectronics" or "benzyl-substituted heterocycles for sensors."

In summary, CAS No. 1376344-63-6 exemplifies the convergence of medicinal chemistry, synthetic methodology, and applied materials research. As the scientific community continues to unravel its full potential, this compound remains a focal point for innovation across multiple domains, answering the growing demand for multifunctional heterocyclic architectures in modern science.